Cas no 1093653-57-6 (Butanal, 4-(heptyloxy)-3-methyl-)
1093653-57-6 structure
Product Name:Butanal, 4-(heptyloxy)-3-methyl-
CAS No:1093653-57-6
MF:C12H24O2
MW:200.317764282227
CID:5019376
Update Time:2023-08-25
Butanal, 4-(heptyloxy)-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Butanal, 4-(heptyloxy)-3-methyl-
- 4-(HEPTYLOXY)-3-METHYLBUTANAL
- 4-heptoxy-3-methylbutanal
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- Inchi: 1S/C12H24O2/c1-3-4-5-6-7-10-14-11-12(2)8-9-13/h9,12H,3-8,10-11H2,1-2H3
- InChI Key: SUMGKDNQUWFTJW-UHFFFAOYSA-N
- SMILES: O(CC(C)CC=O)CCCCCCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 124
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3
Butanal, 4-(heptyloxy)-3-methyl- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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